![molecular formula C8H12N2 B7907585 3-Piperidinoacrylonitrile](/img/structure/B7907585.png)
3-Piperidinoacrylonitrile
Overview
Description
3-Piperidinoacrylonitrile is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications :
- 3-Piperidinoacrylonitrile derivatives have been shown to possess significant anti-arrhythmic activity, with certain compounds demonstrating effectiveness in this regard (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).
- Some 4-phenoxypiperidine derivatives, which are closely related to this compound, have been identified as potent and selective histamine H3 antagonists with potential for treating disorders of the central nervous system (Dvorak, Apodaca, Barbier, et al., 2005).
Chemical Synthesis and Organic Chemistry Applications :
- This compound is used in the synthesis of various organic compounds, including those with potential medicinal applications. For example, it has been involved in the synthesis of 1,3-thiazoles and 1,3,4-thiadiazole derivatives (Abdel‐Aziz et al., 2009).
- It also plays a role in the selective functionalization of sp(3) C-H bonds adjacent to nitrogen, which is important in the synthesis of various organic molecules (Shu, Xia, Yang, et al., 2009).
Material Science Applications :
- Piperidine derivatives, which include this compound, have been explored for their potential in creating novel materials with specific properties, such as photophysical characteristics useful in semiconductors and solar cells (Pérez-Gutiérrez, Percino, Chapela, et al., 2011).
Other Applications :
- Research has shown that piperidine and its derivatives, including those related to this compound, can be significant in neurological studies. For instance, piperidine has been investigated for its role in psychiatric disorders and as an endogenous agent in the regulation of behavior (Abood, Rinaldi, & Eagleton, 1961).
Properties
IUPAC Name |
(E)-3-piperidin-1-ylprop-2-enenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c9-5-4-8-10-6-2-1-3-7-10/h4,8H,1-3,6-7H2/b8-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBEXULNLNKARDI-XBXARRHUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C=CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)/C=C/C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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